Cas no 1807032-59-2 (Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate
• CAS No: 1807032-59-2
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4952016
• Update Time: 2025-10-22

Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-18-10(17)8-3-6(4-15)2-7(5-16)9(8)11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： POXVZHOYFTVQKV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=CC(C#N)=CC=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate

Recent Advances in the Study of Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate (CAS: 1807032-59-2)

Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate (CAS: 1807032-59-2) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical structure that combines a trifluoromethyl group, a cyano group, and a hydroxymethyl ester. This compound has garnered attention for its potential applications in drug discovery and material science.

A recent study published in the Journal of Medicinal Chemistry explored the use of Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers demonstrated that the trifluoromethyl group enhances the binding affinity of the resulting inhibitors by improving hydrophobic interactions with target proteins. The study also highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In another study, researchers investigated the compound's role in agrochemical applications. The presence of the cyano and trifluoromethyl groups was found to confer herbicidal activity, with the compound serving as a key intermediate in the synthesis of new-generation herbicides. The study, published in Pest Management Science, reported that derivatives of Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate exhibited potent activity against resistant weed species, suggesting its potential to address challenges in sustainable agriculture.

Further research has focused on optimizing the synthetic routes for Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate to improve yield and scalability. A recent Organic Process Research & Development article detailed a novel catalytic method that significantly reduces the use of hazardous reagents while maintaining high purity and yield. This advancement is expected to facilitate the large-scale production of the compound for industrial applications.

In conclusion, Methyl 5-cyano-3-hydroxymethyl-2-(trifluoromethyl)benzoate (CAS: 1807032-59-2) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatile chemical properties and potential applications underscore the need for ongoing studies to explore its full therapeutic and industrial potential. Future research directions may include the development of new derivatives and the exploration of its mechanisms of action in biological systems.